Cas no 124901-10-6 ((2R)-2-(2-nitrophenyl)oxirane)

• Product Name: (2R)-2-(2-nitrophenyl)oxirane
• CAS No: 124901-10-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 5791883
• PubChem ID: 24767685
• Update Time: 2025-06-12

(2R)-2-(2-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 124901-10-6
• (2R)-2-(2-nitrophenyl)oxirane
• EN300-1845454
• AKOS021450255
• Oxirane, 2-(2-nitrophenyl)-, (2R)-
• (R)-2-(2-Nitrophenyl)oxirane

• Inchi： 1S/C8H7NO3/c10-9(11)7-4-2-1-3-6(7)8-5-12-8/h1-4,8H,5H2/t8-/m0/s1
• InChI Key： KYHJWLAPKITUMU-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±28.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2R)-2-(2-nitrophenyl)oxirane

Recent Advances in the Study of (2R)-2-(2-nitrophenyl)oxirane (CAS: 124901-10-6) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(2-nitrophenyl)oxirane (CAS: 124901-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by a nitro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel enzyme inhibitors, prodrugs, and targeted therapeutics, highlighting its importance in modern drug discovery.

One of the key areas of investigation involves the use of (2R)-2-(2-nitrophenyl)oxirane as a precursor in the synthesis of chiral building blocks for pharmaceuticals. Researchers have demonstrated its utility in asymmetric synthesis, where its stereochemistry can be leveraged to produce enantiomerically pure compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its application in the synthesis of β-adrenergic receptor antagonists, showcasing its potential in cardiovascular drug development. The study reported a high yield and excellent enantioselectivity, underscoring the compound's value in precision medicine.

Another promising avenue of research focuses on the compound's reactivity as an electrophile, which enables its participation in nucleophilic ring-opening reactions. This property has been exploited in the design of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in various diseases, including cancer and parasitic infections. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the development of a series of irreversible inhibitors using (2R)-2-(2-nitrophenyl)oxirane as a warhead, demonstrating potent inhibitory activity against cathepsin B, a protease associated with tumor metastasis.

In addition to its synthetic applications, (2R)-2-(2-nitrophenyl)oxirane has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound may exhibit anti-inflammatory properties by modulating NF-κB signaling pathways. However, further research is needed to elucidate its mechanism of action and evaluate its therapeutic potential in vivo. These findings underscore the compound's dual role as both a synthetic intermediate and a biologically active agent, making it a valuable asset in drug discovery pipelines.

Despite its promise, challenges remain in the large-scale production and optimization of (2R)-2-(2-nitrophenyl)oxirane-based therapeutics. Recent advancements in biocatalysis and flow chemistry have addressed some of these issues, offering more efficient and sustainable routes for its synthesis. For example, a 2023 Nature Communications paper described an engineered epoxide hydrolase capable of catalyzing the enantioselective hydrolysis of racemic mixtures, yielding (2R)-2-(2-nitrophenyl)oxirane with high purity. Such innovations are expected to accelerate the translation of research findings into clinical applications.

In conclusion, (2R)-2-(2-nitrophenyl)oxirane (CAS: 124901-10-6) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from asymmetric synthesis to targeted drug design, reflecting its versatility and potential impact on medicine. Ongoing studies continue to uncover new uses for this compound, reinforcing its significance in the development of next-generation therapeutics. Future research should focus on optimizing its synthetic routes, exploring its biological activities, and advancing its clinical potential to fully realize its benefits in healthcare.